21-Hydroxyoligomycin A
21-Hydroxyoligomycin A
21-hydroxy Oligomycin A is an antibiotic that was first isolated from S. cyaneogriseus ssp. noncyanogenus (LL-F28249). It is reported to be cytotoxic to human colon cancer SW620 cells (IC50 = 14.4 μM), to inhibit the ABC transporter efflux pump P-glycoprotein, and to prevent K-Ras plasma membrane localization (IC50 = 4.82 nM).
Brand Name:
Vulcanchem
CAS No.:
102042-09-1
VCID:
VC20740295
InChI:
InChI=1S/C45H74O12/c1-12-33-17-15-13-14-16-27(4)43(10,53)44(11,54)42(52)31(8)41(51)30(7)40(50)29(6)39(49)26(3)18-19-38(48)55-37-24-34(23-35(33)47)56-45(32(37)9)21-20-25(2)36(57-45)22-28(5)46/h13-15,17-19,25-37,39,41,46-47,49,51,53-54H,12,16,20-24H2,1-11H3/b14-13+,17-15+,19-18+/t25-,26-,27+,28+,29-,30-,31-,32-,33-,34?,35?,36-,37?,39+,41+,43-,44-,45?/m0/s1
SMILES:
CCC1C=CC=CCC(C(C(C(=O)C(C(C(C(=O)C(C(C(C=CC(=O)OC2C(C(CC1O)OC3(C2C)CCC(C(O3)CC(C)O)C)C)C)O)C)C)O)C)(C)O)O)C
Molecular Formula:
C45H74O12
Molecular Weight:
807.1 g/mol
21-Hydroxyoligomycin A
CAS No.: 102042-09-1
Cat. No.: VC20740295
Molecular Formula: C45H74O12
Molecular Weight: 807.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 21-hydroxy Oligomycin A is an antibiotic that was first isolated from S. cyaneogriseus ssp. noncyanogenus (LL-F28249). It is reported to be cytotoxic to human colon cancer SW620 cells (IC50 = 14.4 μM), to inhibit the ABC transporter efflux pump P-glycoprotein, and to prevent K-Ras plasma membrane localization (IC50 = 4.82 nM). |
|---|---|
| CAS No. | 102042-09-1 |
| Molecular Formula | C45H74O12 |
| Molecular Weight | 807.1 g/mol |
| IUPAC Name | (4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,28S)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,15,16,28-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione |
| Standard InChI | InChI=1S/C45H74O12/c1-12-33-17-15-13-14-16-27(4)43(10,53)44(11,54)42(52)31(8)41(51)30(7)40(50)29(6)39(49)26(3)18-19-38(48)55-37-24-34(23-35(33)47)56-45(32(37)9)21-20-25(2)36(57-45)22-28(5)46/h13-15,17-19,25-37,39,41,46-47,49,51,53-54H,12,16,20-24H2,1-11H3/b14-13+,17-15+,19-18+/t25-,26-,27+,28+,29-,30-,31-,32-,33-,34?,35?,36-,37?,39+,41+,43-,44-,45?/m0/s1 |
| Standard InChI Key | PIKJILHUPCWBCA-NMZLQNICSA-N |
| Isomeric SMILES | CC[C@H]1/C=C/C=C/C[C@H]([C@]([C@@](C(=O)[C@H]([C@@H]([C@H](C(=O)[C@H]([C@@H]([C@H](/C=C/C(=O)OC2CC(CC1O)OC3([C@H]2C)CC[C@@H]([C@@H](O3)C[C@@H](C)O)C)C)O)C)C)O)C)(C)O)(C)O)C |
| SMILES | CCC1C=CC=CCC(C(C(C(=O)C(C(C(C(=O)C(C(C(C=CC(=O)OC2C(C(CC1O)OC3(C2C)CCC(C(O3)CC(C)O)C)C)C)O)C)C)O)C)(C)O)O)C |
| Canonical SMILES | CCC1C=CC=CCC(C(C(C(=O)C(C(C(C(=O)C(C(C(C=CC(=O)OC2CC(CC1O)OC3(C2C)CCC(C(O3)CC(C)O)C)C)O)C)C)O)C)(C)O)(C)O)C |
| Appearance | White Lyophilisate |
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